N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)but-2-ynamide

• IUPAC Name: N-(3-imidazo[1,2-a]pyridin-2-ylpropyl)but-2-ynamide
• InChI: InChI=1S/C14H15N3O/c1-2-6-14(18)15-9-5-7-12-11-17-10-4-3-8-13(17)16-12/h3-4,8,10-11H,5,7,9H2,1H3,(H,15,18)
• InChI Key: BYQZXCZYYVAYPJ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCCC1=CN2C=CC=CC2=N1
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

“N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)but-2-ynamide” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)but-2-ynamide involves a chemodivergent reaction. N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of N-(3-Imidazo[1,2-a]pyridin-2-ylpropyl)but-2-ynamide include the displacement of the halogen atom by the pyridine ring nitrogen to afford pyridinium salt, which subjected a facile closure and provided the shared intermediate.